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Compound of Interest

Compound Name: Pnc-28

Cat. No.: B13905207

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with PNC-28. The following guidelines are designed to
ensure the safe handling, use, and disposal of this peptide, fostering a secure laboratory
environment.

Personal Protective Equipment (PPE) and Safety
Precautions

While the Safety Data Sheet (SDS) for PNC-28 acetate states that it is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS), standard
laboratory safety protocols should be rigorously followed to minimize any potential risks.[1] The
following table summarizes the recommended personal protective equipment and safety
measures.
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Category

Requirement

Rationale

Eye Protection

Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes or aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if
handled in a well-ventilated
area. Use a NIOSH-approved
respirator if dust or aerosols

are generated.

Avoids inhalation of the

peptide.

Ventilation

Work in a well-ventilated area

or a chemical fume hood.

Minimizes inhalation exposure.

[1]

General Hygiene

Avoid eating, drinking, or
smoking in the laboratory.
Wash hands thoroughly after
handling.

Prevents ingestion and cross-

contamination.

Emergency Equipment

Accessible safety shower and

eye wash station.[1]

For immediate response to

accidental exposure.

First Aid Measures

In the event of accidental exposure, the following first aid procedures should be followed

promptly.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse skin
thoroughly with large amounts of water.[1] Seek

medical attention if irritation develops.

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.
) Do NOT induce vomiting. Wash out mouth with
Ingestion

water. Seek medical attention immediately.

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of PNC-28 and ensuring a

safe laboratory environment.

Storage

PNC-28 is a peptide and should be stored under specific conditions to ensure its stability.

Form

Storage Temperature Duration

Lyophilized Powder

-20°C to -80°C

Up to 2 years at -80°C, 1 year
at -20°C

In Solvent

-80°C or -20°C

Up to 6 months at -80°C, 1
month at -20°C

Store in a tightly sealed container, away from moisture and light. For solutions, it is

recommended to store under nitrogen.
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Experimental Workflow

The following diagram illustrates a typical experimental workflow for in vitro studies involving
PNC-28.
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A typical in vitro experimental workflow for PNC-28.

Mechanism of Action: Signaling Pathway

PNC-28 is a peptide derived from the p53 tumor suppressor protein. It exerts its anticancer
effect by targeting the HDM-2 protein expressed on the membrane of cancer cells, leading to

cell necrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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